3-Chloro-2'-ethylbenzophenone

• IUPAC Name: (3-chlorophenyl)-(2-ethylphenyl)methanone
• InChI: InChI=1S/C15H13ClO/c1-2-11-6-3-4-9-14(11)15(17)12-7-5-8-13(16)10-12/h3-10H,2H2,1H3
• InChI Key: ADPHPDCYFIYWBH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1C(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C15H13ClO
• DSSTOX Substance ID: DTXSID301263785
• Molecular Weight: 244.71 g/mol
• CAS RN: 951884-74-5

Description

“3-Chloro-2’-ethylbenzophenone” is a chemical compound with the molecular formula C15H13ClO and a molecular weight of 244.72 g/mol.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-Chloro-2’-ethylbenzophenone” include its molecular formula (C15H13ClO) and molecular weight (244.72 g/mol). Unfortunately, specific information about its melting point, boiling point, density, and other properties could not be found in the available resources.

Scientific Research Applications

Synthesis and Chemical Reactions

• Friedländer Synthesis : 3-Chloro-2'-ethylbenzophenone has been utilized in the Friedländer synthesis, a process used to create quinoline derivatives. This synthesis is significant for producing compounds with potential pharmacological activities (Degtyarenko et al., 2007).

• Photochemical Transformations : The compound has been involved in photochemical transformations, leading to the production of indanone derivatives and other complex photoproducts. These transformations are of interest for their potential applications in synthetic organic chemistry (Plíštil et al., 2006).

• Oxidative Dearomatization : It has a role in oxidative dearomatization reactions, particularly in the transformation of phenols and anilines into novel compounds. These reactions are crucial in synthetic chemistry for creating diverse molecular structures (Quideau et al., 2005).

Environmental and Health Studies

• Stability in Chlorinated Water : Studies have examined the stability of 3-Chloro-2'-ethylbenzophenone derivatives in chlorinated water, which is relevant for understanding the environmental fate of these compounds (Negreira et al., 2008).

• Antibacterial Properties : Certain derivatives of 3-Chloro-2'-ethylbenzophenone have been explored for their antibacterial properties. This research is significant for the development of new antibacterial agents (Krishnakumar et al., 2012).

Synthetic Applications

• Synthesis of Complex Compounds : The compound has been used in the synthesis of various complex compounds, such as 3-chloro-4-[1,1,2-trifluoro-2-(trifluoromethoxy)-ethoxy] aniline, demonstrating its versatility in synthetic chemistry (Wen Zi-qiang, 2007).

• Metabolism by Pseudomonas : Research has shown that Pseudomonas species can metabolize compounds related to 3-Chloro-2'-ethylbenzophenone, indicating its potential biodegradability and environmental impact (Topp & Akhtar, 1991).

Safety and Hazards

The safety data sheet for a related compound, benzophenone, indicates that it may form combustible dust concentrations in air, may cause cancer, and may cause damage to organs through prolonged or repeated exposure. It’s important to note that the safety and hazards of “3-Chloro-2’-ethylbenzophenone” may be different and specific information should be obtained from a reliable source.

Future Directions

While specific future directions for “3-Chloro-2’-ethylbenzophenone” could not be found, there is a general interest in the development of new synthetic strategies for benzophenone derivatives. These strategies could potentially be applied to “3-Chloro-2’-ethylbenzophenone”, opening up new possibilities for its use.